Cas no 71797-90-5 (Methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate)

Methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate is a heterocyclic organic compound featuring a benzo[b]thiophene core substituted with chloro, dimethoxy, and ester functional groups. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The chloro and dimethoxy substituents enhance reactivity, enabling selective modifications for targeted applications. The methyl ester group improves solubility and facilitates further derivatization. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Its versatility and well-defined reactivity profile make it a preferred choice for researchers in medicinal chemistry and material science.

Methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate structure

71797-90-5 structure

Product Name:Methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate

CAS No:71797-90-5

MF:C₁₂H₁₁ClO₄S

MW:286.731341600418

MDL:MFCD31382279

CID:545041

Update Time:2025-06-06

Methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carboxylic acid, 3-chloro-5,6-dimethoxy-, methylester
- methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate
- KTCQUTWWJPGVAR-UHFFFAOYSA-N
- 3-Chloro-5,6-dimethoxy-benzo[b]thiophene-2-carboxylic acid methyl ester
- Methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate
- MDL： MFCD31382279
- Inchi： 1S/C12H11ClO4S/c1-15-7-4-6-9(5-8(7)16-2)18-11(10(6)13)12(14)17-3/h4-5H,1-3H3
- InChI Key： KTCQUTWWJPGVAR-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OC)SC2C=C(C(=CC=21)OC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 315
Topological Polar Surface Area: 73

Methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0994654-5g	methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate	71797-90-5	95%	5g	$2300	2024-08-02
eNovation Chemicals LLC	Y0994654-5g	methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate	71797-90-5	95%	5g	$2300	2025-02-20
eNovation Chemicals LLC	Y0994654-5g	methyl 3-chloro-5,6-dimethoxybenzo[b]thiophene-2-carboxylate	71797-90-5	95%	5g	$2300	2025-02-28